Tris(norbornadiene)(acetylacetonato)iridium(III), 98% (99.9%-Ir)
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Overview
Description
Tris(norbornadiene)(acetylacetonato)iridium(III) is an organometallic compound manufactured by American Elements under the trade name AE Organometallics™ . It is a light yellow powder with a molecular weight of 567.75 . The compound has a linear formula of Ir(C7H8-C7H8)(C7H8)(C5H7O2) .
Synthesis Analysis
A series of mixed-ligand complexes of tris(acetylacetonato)iridium(III) with N-heterocyclic ligands have been synthesized . The reaction of [bis(acac-O,O′)(acac-C3)Ir(H2O)] with the corresponding ligand leads to the formation of these complexes .Molecular Structure Analysis
The molecular structure of Tris(norbornadiene)(acetylacetonato)iridium(III) is determined by single-crystal X-ray diffraction . These complexes have slightly distorted octahedral coordination geometries .Chemical Reactions Analysis
Tris(norbornadiene)(acetylacetonato)iridium(III) is a useful reagent, catalyst, and precursor material with applications in thin film deposition, industrial chemistry, pharmaceuticals, LED manufacturing, and others .Physical And Chemical Properties Analysis
Tris(norbornadiene)(acetylacetonato)iridium(III) appears as a light yellow powder . It has a melting point of 180°C . The solubility of this compound in water is not specified .Scientific Research Applications
Organometallic Reagent
Tris(norbornadiene)(acetylacetonato)iridium(III) is an organometallic compound . Organometallic compounds are often used as reagents in chemical reactions, serving as catalysts or as precursors for the synthesis of other compounds .
Catalyst in Industrial Chemistry
In industrial chemistry, organometallic compounds like Tris(norbornadiene)(acetylacetonato)iridium(III) can be used as catalysts . Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction, without being consumed in the process .
Thin Film Deposition
Organometallic compounds are also used in thin film deposition . This is a technique used to create thin films of materials on a substrate, which is a common process in the manufacturing of semiconductors, optical components, and solar panels .
LED Manufacturing
In the field of electronics, organometallic compounds like Tris(norbornadiene)(acetylacetonato)iridium(III) can be used in the manufacturing of Light Emitting Diodes (LEDs) . LEDs are widely used in various applications, from display screens to lighting systems .
Pharmaceuticals
Organometallic compounds have applications in the pharmaceutical industry . They can be used in the synthesis of various drugs, serving as catalysts or as building blocks in the chemical reactions .
Research and Development
Tris(norbornadiene)(acetylacetonato)iridium(III) can be used in research and development . Its properties can be studied to develop new materials or to improve existing ones .
Safety and Hazards
Future Directions
Tris(norbornadiene)(acetylacetonato)iridium(III) is a useful reagent, catalyst, and precursor material with potential applications in thin film deposition, industrial chemistry, pharmaceuticals, LED manufacturing, and others . Its future directions could involve exploring these applications further.
Mechanism of Action
Target of Action
Tris(norbornadiene)(acetylacetonato)iridium(III) is an organometallic compound The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
As an organometallic compound, it may interact with various biological targets through coordination bonds, influencing their function .
Biochemical Pathways
Organometallic compounds can participate in a wide range of reactions, potentially affecting multiple pathways .
Result of Action
As an organometallic compound, it could potentially have a wide range of effects depending on its specific targets and mode of action .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of Tris(norbornadiene)(acetylacetonato)iridium(III). For instance, its stability could be affected by temperature as it has a melting point of 180°C .
properties
IUPAC Name |
bicyclo[2.2.1]hepta-2,5-diene;iridium;(Z)-4-oxopent-2-en-2-olate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C7H8.C5H8O2.Ir/c3*1-2-7-4-3-6(1)5-7;1-4(6)3-5(2)7;/h3*1-4,6-7H,5H2;3,6H,1-2H3;/p-1/b;;;4-3-; |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATNPDBQVYULDKK-YOLRLSNNSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)[O-].C1C2C=CC1C=C2.C1C2C=CC1C=C2.C1C2C=CC1C=C2.[Ir] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)C)/[O-].C1C2C=CC1C=C2.C1C2C=CC1C=C2.C1C2C=CC1C=C2.[Ir] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31IrO2- |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
567.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris(norbornadiene)(acetylacetonato)iridium(III) |
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